Cas no 1569-98-8 (Benzothiazole,2-(2-furanyl)-)
Benzothiazole,2-(2-furanyl)- structure
Product Name:Benzothiazole,2-(2-furanyl)-
CAS No:1569-98-8
MF:C11H7NOS
MW:201.244381189346
CID:231249
PubChem ID:233991
Update Time:2025-04-19
Benzothiazole,2-(2-furanyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(2-furanyl)-
- 2-(furan-2-yl)-1,3-benzothiazole
- 2-FURAN-2-YL-BENZOTHIAZOLE
- Benzothiazole, 2-(2-furanyl)- (9CI)
- CHEMBL1717340
- DTXSID60283736
- SCHEMBL2222770
- 2-(2-furyl)-1,3-benzothiazole
- 1569-98-8
- Z56989201
- NSC-33157
- NSC33157
- 2-(2-furyl)benzothiazole
- MLS002639457
- SMR001548901
- HMS1728F19
- Benzothiazole, 2-(2-furanyl)-
- HMS3091B03
- 2-(Furan-2-yl)benzothiazole
- AKOS001073153
-
- Inchi： 1S/C11H7NOS/c1-2-6-10-8(4-1)12-11(14-10)9-5-3-7-13-9/h1-7H
- InChI Key： PYOHHBLCCRIMFM-UHFFFAOYSA-N
- SMILES： S1C(C2=CC=CO2)=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 201.02500
- Monoisotopic Mass: 201.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 54.3Ų
Experimental Properties
- Density: 1.303
- Boiling Point: 336.8°Cat760mmHg
- Flash Point: 157.5°C
- Refractive Index: 1.667
- PSA: 54.27000
- LogP: 3.55630
Benzothiazole,2-(2-furanyl)- Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzothiazole,2-(2-furanyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM312301-5g |
2-(Furan-2-yl)benzothiazole |
1569-98-8 | 95% | 5g |
$711 | 2021-06-17 | |
| Chemenu | CM312301-1g |
2-(Furan-2-yl)benzothiazole |
1569-98-8 | 95% | 1g |
$*** | 2023-03-31 |
Benzothiazole,2-(2-furanyl)- Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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